2-(3-chlorophenoxy)-N-(3,5-dichlorophenyl)acetamide

• Molecular Formula: C14H10Cl3NO2
• Molecular Weight: 330.6 g/mol
• IUPAC Name: 2-(3-chlorophenoxy)-N-(3,5-dichlorophenyl)acetamide
• InChI: InChI=1S/C14H10Cl3NO2/c15-9-2-1-3-13(7-9)20-8-14(19)18-12-5-10(16)4-11(17)6-12/h1-7H,8H2,(H,18,19)
• InChI Key: TUNXNAAZALVINR-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Cl)OCC(=O)NC2=CC(=CC(=C2)Cl)Cl

Description

2-(3-chlorophenoxy)-N-(3,5-dichlorophenyl)acetamide, also known as dicamba, is a broadleaf herbicide that is widely used in agriculture. It is an important tool for controlling weeds in crops such as soybeans, corn, wheat, and cotton. Dicamba has been used for over 50 years, and its popularity has grown due to its effectiveness against difficult-to-control weeds.

Mechanism of Action

Dicamba works by disrupting the plant's growth process, causing it to become deformed and eventually die. It does this by mimicking the plant hormone auxin, which regulates growth and development. Dicamba is absorbed by the plant and moves throughout the plant, causing abnormal growth patterns and eventually death.
Biochemical and Physiological Effects:
Dicamba has been shown to have a range of biochemical and physiological effects on plants. It can cause changes in the expression of genes involved in growth and development, as well as in the production of proteins and other compounds. Dicamba can also affect the plant's ability to absorb nutrients and water, leading to reduced growth and yield.

Advantages and Limitations for Lab Experiments

Dicamba is a widely used herbicide that has been extensively studied for its herbicidal properties. It is a useful tool for controlling weeds in agriculture, and its effectiveness against difficult-to-control weeds has made it a popular choice for farmers. However, 2-(3-chlorophenoxy)-N-(3,5-dichlorophenyl)acetamide can also have negative impacts on non-target plants and the environment. In lab experiments, 2-(3-chlorophenoxy)-N-(3,5-dichlorophenyl)acetamide can be used to study the effects of herbicides on plant growth and development, as well as on the environment.

Future Directions

There are several areas of research that could be explored in the future regarding 2-(3-chlorophenoxy)-N-(3,5-dichlorophenyl)acetamide. One area is the development of new formulations of 2-(3-chlorophenoxy)-N-(3,5-dichlorophenyl)acetamide that are less prone to drift and volatilization, which can cause damage to non-target plants. Another area is the study of the long-term impacts of 2-(3-chlorophenoxy)-N-(3,5-dichlorophenyl)acetamide on soil health and the environment. Finally, there is a need for research into alternative weed control methods that are less reliant on herbicides.

Synthesis Methods

Dicamba can be synthesized using several methods, including the reaction of 3,5-dichlorobenzoic acid with 3-chlorophenol in the presence of a base. Another method involves the reaction of 3,5-dichlorobenzoic acid with 3-chlorophenol in the presence of thionyl chloride, followed by the reaction with N,N-dimethylacetamide.

Scientific Research Applications

Dicamba has been extensively studied for its herbicidal properties and its impact on the environment. It has been found to be effective against a wide range of broadleaf weeds, including those that have developed resistance to other herbicides. Dicamba is also used in combination with other herbicides to provide a broader spectrum of weed control.